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Compound Name: Hoechst 33342 trihydrochloride

Cat. No.: B1257694 Get Quote

An In-depth Technical Guide to Hoechst 33342 Trihydrochloride: Solubility and Stability

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the physicochemical properties of fluorescent probes is paramount for

reproducible and accurate experimental outcomes. Hoechst 33342, a bisbenzimidazole dye, is

a cornerstone reagent for nuclear counterstaining in live and fixed cells. Its utility in

fluorescence microscopy, flow cytometry, and cell cycle analysis is well-established. This guide

provides a detailed overview of the solubility and stability of Hoechst 33342 trihydrochloride,

complete with experimental protocols and logical diagrams to ensure its effective application.

Core Properties of Hoechst 33342 Trihydrochloride
Hoechst 33342 is a cell-permeant, blue-fluorescent DNA stain that binds with high affinity to the

minor groove of adenine-thymine (A-T) rich DNA sequences.[1][2][3] This interaction leads to a

significant enhancement in its fluorescence quantum yield, providing a high signal-to-noise

ratio for clear nuclear visualization.[4] Unlike some other nuclear stains, its permeability allows

for the staining of live cells without requiring a permeabilization step.[4][5]

Solubility
The solubility of Hoechst 33342 trihydrochloride is a critical factor in the preparation of stock

and working solutions. The data, collated from various suppliers and literature, is presented

below. It is important to note that solubility can be affected by factors such as the purity of the
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compound, the temperature of the solvent, and the use of physical methods like sonication or

heating.

Table 1: Solubility of Hoechst 33342 Trihydrochloride in Common Solvents

Solvent
Concentration
(mg/mL)

Molar Equivalent
(mM)

Notes

Water 5.67 - 50 10.1 - 89.0

Sonication and/or

gentle heating may be

required to fully

dissolve the

compound.[6][7][8][9]

Poor solubility in water

is noted by some

sources.[10][11]

Dimethyl Sulfoxide

(DMSO)
4 - 46 6.1 - 81.9

Use of fresh,

anhydrous DMSO is

recommended as

hygroscopic DMSO

can reduce solubility.

[6][7][9][12]

Phosphate-Buffered

Saline (PBS, pH 7.2)
~5 ~8.9

Preparing

concentrated stock

solutions in PBS is not

recommended as the

dye may precipitate

over time.[4][11][12]

Ethanol Insoluble -

Dimethylformamide

(DMF)
up to 50 up to 89.0

Stability
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Proper storage and handling are essential to maintain the integrity and performance of

Hoechst 33342 trihydrochloride. The compound is sensitive to light and should be protected

from prolonged exposure.

Table 2: Stability and Storage Recommendations

Form
Storage
Temperature

Duration Conditions

Lyophilized Powder -20°C ≥ 4 years

Store desiccated and

protected from light.[8]

[9][12]

4°C ≥ 1 year

Store desiccated and

protected from light.

[13]

Aqueous Stock

Solution (e.g., 10

mg/mL)

2-8°C up to 6 months

Protect from light.[8]

[10][11] Some sources

recommend not

storing for more than

one day.[12]

≤ -20°C > 6 months

Protect from light;

aliquot to avoid

repeated freeze-thaw

cycles.[10][11]

DMSO Stock Solution -20°C 1 month

Protect from light;

aliquot to avoid

repeated freeze-thaw

cycles.[6]

-80°C 6 months - 1 year

Protect from light;

aliquot to avoid

repeated freeze-thaw

cycles.[6][9]
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Photostability and Phototoxicity: Hoechst 33342 is known to be photosensitive.[7] Exposure to

UV light, particularly during fluorescence microscopy, can lead to photobleaching and the

generation of reactive oxygen species, which can be phototoxic to live cells.[3][14] For time-

lapse imaging, it is crucial to use the lowest possible dye concentration and light intensity that

provide an adequate signal to minimize these effects.[14]

Mechanism of Action
The functionality of Hoechst 33342 is rooted in its specific binding to DNA, which is a non-

intercalating mechanism. This process is essential for its role as a nuclear stain.
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Culture Adherent Cells

Prepare 1-5 µg/mL
Hoechst Working Solution

in pre-warmed medium

Replace medium with
Hoechst solution

Incubate at 37°C
(10-30 min)

Protected from light

Optional: Wash 2-3x with
pre-warmed PBS/Medium

Image cells using
DAPI filter set

(Ex/Em: ~350/461 nm)

Image directly

 

Culture and Fix Cells
(e.g., 4% PFA)

Wash 2-3x with PBS

Optional: Permeabilize
(e.g., 0.1% Triton X-100)

Prepare 1 µg/mL
Hoechst Working Solution

in PBS

Wash 2-3x with PBS

Add Hoechst solution
to cover cells

Incubate at Room Temp
(5-15 min)

Protected from light

Wash 2-3x with PBS

Mount coverslip with
antifade medium

Image cells

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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